Cas no 971-93-7 (1-[chloro-bis(4-methylphenyl)methyl]-4-methylbenzene)

• Product Name: 1-[chloro-bis(4-methylphenyl)methyl]-4-methylbenzene
• CAS No: 971-93-7
• MF: C₂₂H₂₁Cl
• MW: 320.855145215988
• CID: 1988306
• PubChem ID: 221022
• Update Time: 2025-04-21

1-[chloro-bis(4-methylphenyl)methyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-[chloro-bis(4-methylphenyl)methyl]-4-methylbenzene
• 10119P
• CTK5H9151
• Tris-(p-Tolyl)methylchlorid
• AG-K-24380
• Chlorotris(p-tolyl)methane
• AC1L59NX
• tris(4-methylphenyl) methyl chloride
• Tris(4-methylphenyl)chloromethane
• NSC4643
• Chlortris(4-methylphenyl)methan
• chlorotris(4-phenylmethyl)methane
• LERHIHGCBHWTQV-UHFFFAOYSA-
• tris(4-methylphenyl)methyl chloride
• SureCN11527250
• tris(p-tolyl)methyl chloride
• LERHIHGCBHWTQV-UHFFFAOYSA;
• InChI=1/C22H21Cl/c1-16-4-10-19(11-5-16)22(23,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• 971-93-7
• LERHIHGCBHWTQV-UHFFFAOYSA-N
• NSC-4643
• SCHEMBL11527250
• 1-(Chloro[bis(4-methylphenyl)]methyl)-4-methylbenzene #
• AKOS024330603
• 1-{chloro[bis(4-methylphenyl)]methyl}-4-methylbenzene
• DTXSID20277893
• Tri-p-tolylchlormethan

• Inchi： 1S/C22H21Cl/c1-16-4-10-19(11-5-16)22(23,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： LERHIHGCBHWTQV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 320.13300
• Monoisotopic Mass: 320.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 436.5°C at 760 mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.589
• PSA: 0.00000
• LogP: 6.14250